Cas no 951506-21-1 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 951506-21-1
• MF: C₂₃H₂₈N₂O₃S
• MW: 412.545024871826
• CID: 6242399
• PubChem ID: 16927474
• Update Time: 2025-07-20

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• F2385-0231
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• AKOS001972480
• 951506-21-1

• Inchi： 1S/C23H28N2O3S/c1-2-3-14-25-22-12-10-20(15-19(22)9-13-23(25)26)24-29(27,28)21-11-8-17-6-4-5-7-18(17)16-21/h8,10-12,15-16,24H,2-7,9,13-14H2,1H3
• InChI Key： MIPUYRJETVSKAD-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCCC2)(NC1C=CC2=C(C=1)CCC(N2CCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 412.18206393g/mol
• Monoisotopic Mass: 412.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Comprehensive Overview of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS 951506-21-1)

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS 951506-21-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This sulfonamide derivative combines a tetrahydroquinoline core with a tetrahydronaphthalene moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential role in modulating biological pathways, though its exact mechanisms remain under investigation.

The compound's molecular structure, characterized by the presence of both sulfonamide and tetrahydroquinoline groups, suggests possible interactions with enzymes or receptors involved in inflammation or cellular signaling. Recent studies have explored its analogs for their pharmacokinetic properties, including bioavailability and metabolic stability. Given the growing demand for small-molecule therapeutics, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide represents a promising scaffold for further optimization.

In the context of current trends, this compound aligns with the increasing focus on targeted drug design and structure-activity relationship (SAR) studies. Its CAS number 951506-21-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Questions such as "What are the synthetic routes for tetrahydroquinoline-based sulfonamides?" or "How does N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide compare to other sulfonamide derivatives?" are common among researchers.

From a synthetic perspective, the preparation of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide involves multi-step organic transformations, including condensation and sulfonylation reactions. The tetrahydronaphthalene component introduces lipophilicity, which may influence the compound's membrane permeability—a critical factor in drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structure.

Beyond its potential therapeutic applications, this compound is also of interest in chemical biology for probing protein-ligand interactions. Its sulfonamide group is a common pharmacophore found in many FDA-approved drugs, further highlighting its versatility. As the pharmaceutical industry continues to explore novel heterocyclic compounds, CAS 951506-21-1 serves as a valuable reference point for innovation.

In summary, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide exemplifies the intersection of synthetic chemistry and biomedical research. Its structural complexity and functional groups make it a compelling candidate for further study, particularly in the context of personalized medicine and rational drug design. Future research may uncover additional applications, solidifying its place in the landscape of bioactive molecules.